![molecular formula C22H21F3N2O3S B6520139 N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide CAS No. 893997-04-1](/img/structure/B6520139.png)
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide
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Description
Synthesis Analysis
The synthesis of such compounds typically involves complex organic chemistry reactions. For example, a related compound, “N-[2-(3,4-dimethoxyphenyl)ethyl]-N’-4-morpholinylthiourea”, can be synthesized by reacting 3,4-dimethoxyphenylethylamine with thiocarbamide in the presence of morpholine.Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For the related compound “N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide”, the structure is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For the related compound “N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide”, it has a molecular formula of C12H17NO3 and a molecular weight of 223.2683 .Scientific Research Applications
- Inhibition of Cancer Cell Growth : Research has shown that this compound has promising anticancer effects. It inhibits the growth of cancer cells, making it a potential candidate for cancer therapy .
- Effective Against Bacteria and Fungi : N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide has demonstrated antimicrobial activity. It is effective against various strains of bacteria and fungi, making it relevant for combating infections.
- Study of Reactive Oxygen Species (ROS) : Researchers have used this compound to study the role of reactive oxygen species (ROS) in diseases such as cardiovascular disease, cancer, and neurodegenerative conditions. It provides insights into oxidative stress-related processes.
- In Vitro Antioxidant Properties : Investigations have evaluated the compound’s antioxidant activity. It exhibits total antioxidant capacity, free radical scavenging, and metal chelating abilities. These properties are relevant for combating oxidative stress .
- Toxicity Data and Flavoring Assessment : Although not directly related to scientific research, it’s worth noting that this compound was evaluated as part of flavoring assessments. Toxicological data were considered, emphasizing safety and potential uses .
Anticancer Properties
Antimicrobial Applications
Role in Investigating Oxidative Stress
Antioxidant Activity
Flavoring Evaluation
properties
IUPAC Name |
N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21F3N2O3S/c1-13-19(31-21(27-13)15-7-8-17(29-2)18(12-15)30-3)9-10-26-20(28)14-5-4-6-16(11-14)22(23,24)25/h4-8,11-12H,9-10H2,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMYBGOBMFXKKMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)CCNC(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide |
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